9-Bromo-5-(3-chlorophenyl)-2-(5-methylthiophen-2-yl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine

• Molecular Formula: C21H16BrClN2OS
• Molecular Weight: 459.8 g/mol
• IUPAC Name: 9-bromo-5-(3-chlorophenyl)-2-(5-methylthiophen-2-yl)-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine
• InChI: InChI=1S/C21H16BrClN2OS/c1-12-5-8-20(27-12)17-11-18-16-10-14(22)6-7-19(16)26-21(25(18)24-17)13-3-2-4-15(23)9-13/h2-10,18,21H,11H2,1H3
• InChI Key: HRSILVYKPYKNRS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C2=NN3C(C2)C4=C(C=CC(=C4)Br)OC3C5=CC(=CC=C5)Cl

Description

9-Bromo-5-(3-chlorophenyl)-2-(5-methylthiophen-2-yl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine is a heterocyclic compound featuring a pyrazolo[1,5-c][1,3]benzoxazine core. This bicyclic system incorporates a bromine atom at position 9, a 3-chlorophenyl group at position 5, and a 5-methylthiophen-2-yl substituent at position 2.

Biological Activity

9-Bromo-5-(3-chlorophenyl)-2-(5-methylthiophen-2-yl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine is a complex organic compound that has garnered interest due to its potential biological activities. This article focuses on its synthesis, structural properties, and biological activities, particularly its anticancer properties and mechanisms of action.

Synthesis and Structural Characterization

The synthesis of this compound typically involves a multi-step process that includes the condensation of various precursors. For instance, similar compounds have been synthesized through reactions involving hydrazine derivatives and substituted thiophenes. The resulting structures are often characterized using techniques such as NMR spectroscopy and X-ray crystallography to confirm their molecular geometry and bonding configurations.

Table 1: Structural Characteristics

Property	Value
Molecular Formula	C18H15BrClN2OS
Molecular Weight	396.74 g/mol
Melting Point	Not specified in available literature
Solubility	Soluble in organic solvents

Anticancer Properties

Recent studies have highlighted the anticancer potential of related compounds within the same class. For example, derivatives of benzoxazine have shown significant cytotoxicity against various cancer cell lines, including breast (MCF-7) and lung (A-549) cancer cells. The mechanism of action often involves the induction of apoptosis and inhibition of cell proliferation.

Case Study: Anticancer Activity Assessment

In a comparative study, derivatives similar to 9-Bromo-5-(3-chlorophenyl)-2-(5-methylthiophen-2-yl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine were evaluated for their IC50 values against MCF-7 and A-549 cell lines. The results indicated that certain derivatives exhibited IC50 values as low as 2.93 µM, suggesting potent activity compared to standard chemotherapeutics like doxorubicin.

Table 2: Anticancer Activity Results

Compound	Cell Line	IC50 (µM)	Mechanism of Action
9-Bromo-5-(3-chlorophenyl)...	MCF-7	7.17	Apoptosis induction
9-Bromo-5-(3-chlorophenyl)...	A-549	4.30	Cell cycle arrest

The biological activity of the compound is thought to be mediated through several pathways:

• Apoptosis Induction : The compound may enhance the expression of pro-apoptotic factors such as Bax while downregulating anti-apoptotic proteins like Bcl-2.
• VEGFR Inhibition : Similar compounds have demonstrated the ability to inhibit VEGFR signaling pathways, which are crucial for tumor angiogenesis.
• Cell Cycle Regulation : The compound may interfere with cell cycle progression, leading to increased cell death in cancerous cells.

Comparison with Similar Compounds

Comparison with Similar Compounds

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	References
9-Bromo-5-(3-chlorophenyl)-2-(2-naphthyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine	2-naphthyl (position 2)	C₂₆H₁₈BrClN₂O	489.797	Bulkier aromatic group; potential solid-state packing studies
9-Bromo-5-(4-butoxyphenyl)-2-(4-ethoxyphenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine	4-butoxyphenyl (5), 4-ethoxyphenyl (2)	C₃₁H₃₄BrN₂O₃	577.5 (calc.)	Enhanced solubility due to alkoxy groups
9-Bromo-5-(3-nitrophenyl)-2-(4-methoxyphenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine	3-nitrophenyl (5), 4-methoxyphenyl (2)	C₂₅H₁₉BrN₃O₃	513.3 (calc.)	High polarity; potential explosive intermediate
9-Bromo-5-(4-fluorophenyl)-2-(4-methylphenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine	4-fluorophenyl (5), 4-methylphenyl (2)	C₂₅H₁₉BrFN₂O	437.3	Fluorine’s electronegativity may enhance bioavailability
9-Bromo-5-(4-pyridinyl)-2-(2-thienyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine	4-pyridinyl (5), 2-thienyl (2)	C₂₀H₁₄BrN₃OS	436.3 (calc.)	Potential pharmaceutical applications (e.g., kinase inhibition)
9-Bromo-2-(naphthalen-2-yl)-5-propyl-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine	naphthalen-2-yl (2), propyl (5)	C₂₃H₂₂BrN₂O	429.3 (calc.)	Aliphatic chain may improve lipid solubility

Key Observations:

Substituent Effects on Solubility : Alkoxy groups (e.g., 4-butoxyphenyl) enhance solubility in polar solvents, while bulky aromatic groups (e.g., 2-naphthyl) reduce solubility due to increased hydrophobicity .

In contrast, thiophene and pyridinyl groups contribute π-electron density, influencing redox behavior .

Structural Diversity : Variations at position 5 (e.g., 3-chlorophenyl vs. 4-pyridinyl) significantly alter molecular symmetry and crystal packing, as evidenced by single-crystal studies of related benzoxazines .